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Compound of Interest

Compound Name: Quetol

CAS No.: 1241800-24-7

Cat. No.: B1406771

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals encountering

common issues when sectioning brittle Quetol 651 blocks for transmission electron microscopy

(TEM).

Troubleshooting Guides and FAQs
This section addresses specific problems in a question-and-answer format to aid in resolving

challenges during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Quetol 651, and why is it used for embedding?

A1: Quetol 651 is a water-miscible, low-viscosity epoxy resin. Its low viscosity facilitates easy

infiltration into tissue samples, and it yields light-colored blocks suitable for both light and

electron microscopy.[1][2] Properly formulated Quetol 651 resins have excellent sectioning

properties and good stability under the electron beam.[3]
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Q2: My Quetol 651 blocks are too brittle and difficult to section. What can I do?

A2: The hardness of Quetol 651 blocks can be adjusted by altering the ratio of the resin to the

hardener, typically Nonenyl Succinic Anhydride (NSA).[4] Reducing the proportion of NSA will

result in a softer block that is less prone to brittleness. It is recommended to experiment with

different resin-to-hardener ratios to find the optimal hardness for your specific sample and

sectioning conditions.

Q3: What is the ideal hardness for sectioning epoxy resin blocks?

A3: For ultrathin sectioning, an optimal hardness range for epoxy resins has been determined

to be between 13 and 18 Vickers Hardness (HV).[5] Blocks within this range tend to exhibit

lower sectioning forces, which can lead to better cutting repeatability and uniformity.[5]

Troubleshooting Common Sectioning Issues

Q4: I am experiencing "chatter" (vibrations or lines parallel to the knife edge) in my sections.

What is causing this, and how can I fix it?

A4: Chatter is a common artifact that can arise from several factors when sectioning brittle

blocks.

Cause: The block may be too hard.

Solution: Adjust the Quetol 651:NSA ratio to create a slightly softer block. Soaking the

block face in water or a softening agent may also help temporarily.

Cause: The cutting speed is too high.

Solution: Reduce the cutting speed. For hard epoxy resins, a slower speed (e.g., 0.3-0.6

mm/s) often yields better results.[5]

Cause: The clearance angle of the knife is incorrect.

Solution: Ensure the clearance angle is set appropriately, typically between 4-6 degrees

for ultramicrotomy.[2] An incorrect angle can cause the block to scrape against the knife,

inducing vibrations.
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Cause: The specimen or knife is not securely clamped.

Solution: Check that both the specimen block in the chuck and the knife in its holder are

firmly secured. Any looseness can lead to vibrations.[2]

Q5: My sections are showing compression (they are shorter in the direction of cutting than the

block face). How can I minimize this?

A5: Compression is a frequent issue, especially with brittle materials.

Cause: The block is too hard.

Solution: As with chatter, a softer block may experience less compression.

Cause: The knife is dull or has a defect.

Solution: Use a new, sharp diamond knife or a fresh glass knife. A dull knife will deform the

section rather than cutting it cleanly.

Cause: The cutting speed is too fast.

Solution: A slower, more controlled cutting speed can reduce the degree of compression.

Cause: Incorrect knife wedge angle.

Solution: Using a knife with a lower wedge angle (e.g., 35°) can result in less compression

and better preservation of the structure.[1]

Q6: I'm getting wrinkled or folded sections. What are the likely causes and solutions?

A6: Wrinkles and folds can ruin sections and obscure underlying structures.

Cause: The water level in the knife boat is incorrect.

Solution: Ensure the water level is optimal. If it is too low, the sections may not float freely

and can bunch up. If it is too high, it can be difficult to control the sections.

Cause: The block face is too large or not parallel to the knife edge.
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Solution: Trim the block face to a smaller, manageable size (ideally a trapezoid shape).

Ensure the top and bottom edges of the block face are perfectly parallel to the knife edge.

[6]

Cause: Static electricity.

Solution: Use an anti-static device to minimize static charge, which can cause sections to

cling to the knife or each other.

Cause: The sections are not being relaxed properly.

Solution: Briefly exposing the sections to solvent vapor (e.g., from a cotton swab dipped in

chloroform held near, but not touching, the sections) can help to flatten them. Alternatively,

floating sections on a solution of 10-20% ethanol in the water boat can aid in reducing

wrinkles.[7]

Data Presentation
The following table summarizes key quantitative parameters for sectioning brittle Quetol 651

blocks. These values are starting points and may require optimization for your specific

application.
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Parameter Recommended Range Notes

Block Hardness 13 - 18 HV

Measured using a Vickers

hardness tester. Hardness is

adjusted by the Quetol

651:NSA ratio.[5]

Cutting Speed 0.3 - 1.0 mm/s

Slower speeds are generally

better for harder, more brittle

blocks to minimize chatter and

compression.[5]

Clearance Angle 4° - 6°

The angle between the cutting

facet of the knife and the face

of the block.[2]

Knife Wedge Angle 35° or 45°

A 35° angle may reduce

compression. For very hard

materials, a 45° knife may

perform better.[1]

Section Thickness 50 - 100 nm
For standard TEM imaging.[6]

[8]

Water Bath Temperature Room Temperature

For Quetol 651, a room

temperature water bath is

typically sufficient.

Experimental Protocols
Protocol 1: Embedding with Quetol 651 for Brittle Samples

This protocol is a general guideline and may need to be adapted based on the specific tissue

type.

Fixation: Fix small tissue blocks (approx. 1 mm³) in a suitable aldehyde fixative (e.g., 2.5%

glutaraldehyde in buffer).

Post-fixation: Post-fix in 1% osmium tetroxide in buffer.
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Dehydration: Dehydrate the tissue through a graded series of ethanol or acetone.

Infiltration: a. Transfer the tissue to a 1:1 mixture of dehydrating agent and Quetol 651 resin

mixture for 1-2 hours. b. Transfer to 100% Quetol 651 resin mixture for 2-3 hours, with

several changes.

Embedding and Curing: a. Place the infiltrated tissue into embedding molds filled with fresh

Quetol 651 resin mixture. b. Cure in an oven at 60°C for 24-48 hours. The final hardness will

depend on the specific Quetol 651:NSA ratio used. A higher proportion of NSA will result in a

harder block.

Protocol 2: Ultramicrotomy of Brittle Quetol 651 Blocks

Trimming: a. Trim the cured block to create a small, trapezoidal face (0.5 - 1.0 mm on the

longest side). b. Ensure the top and bottom edges of the trapezoid are parallel.

Mounting: Securely clamp the trimmed block into the ultramicrotome specimen holder.

Knife Preparation and Alignment: a. Use a high-quality diamond knife or a fresh glass knife.

b. Set the clearance angle to approximately 5°. c. Carefully align the block face so that it is

parallel to the knife edge.

Sectioning: a. Set the section thickness to 70-90 nm. b. Begin sectioning at a slow speed

(e.g., 0.5 mm/s). c. Observe the sections as they float onto the water in the knife boat. The

interference color will indicate the thickness (silver to pale gold is ideal).

Section Collection: a. If sections are wrinkled, they can be relaxed using solvent vapor. b.

Carefully pick up the sections from the water surface onto a TEM grid.

Staining: Stain the sections with uranyl acetate and lead citrate for TEM observation.

Visualizations
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Caption: Workflow for preparing and sectioning Quetol 651 embedded samples.
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Sectioning Issue Observed

Chatter (Vibrations)? Compression? Wrinkles/Folds?
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Caption: Decision tree for troubleshooting common Quetol 651 sectioning issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ultramicrotomy Techniques for Materials Sectioning | Learn & Share | Leica Microsystems
[leica-microsystems.com]

2. bioimaging.dbi.udel.edu [bioimaging.dbi.udel.edu]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. Quantitative evaluation of embedding resins for volume electron microscopy - PMC
[pmc.ncbi.nlm.nih.gov]

6. downloads.leica-microsystems.com [downloads.leica-microsystems.com]

7. researchgate.net [researchgate.net]

8. High Quality Sectioning in Ultramicrotomy | Learn & Share | Leica Microsystems [leica-
microsystems.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1406771/docs?utm_src=pdf-body-img#technical-support-center-sectioning-brittle-quetol-651-blocks
https://www.benchchem.com/product/b1406771/docs?utm_src=pdf-body#technical-support-center-sectioning-brittle-quetol-651-blocks
https://www.benchchem.com/product/b1406771?utm_src=pdf-custom-synthesis#bc-rfq
https://www.leica-microsystems.com/science-lab/life-science/ultramicrotomy-techniques-for-materials-sectioning/
https://www.leica-microsystems.com/science-lab/life-science/ultramicrotomy-techniques-for-materials-sectioning/
https://bioimaging.dbi.udel.edu/wp-content/uploads/2024/04/UC7-Manual-20240408.pdf
https://www.researchgate.net/publication/283444174_Quetol_651_Not_just_a_low_viscosity_resin
https://www.researchgate.net/publication/299539818_The_Cutting_of_Ultrathin_Sections_With_the_Thickness_Less_Than_20_nm_From_Biological_Specimens_Embedded_in_Resin_Blocks
https://pmc.ncbi.nlm.nih.gov/articles/PMC10884229/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10884229/
https://downloads.leica-microsystems.com/UC%20Enuity/Application%20Note/UC_Enuity_AppNote_Autoalignment.pdf
https://www.researchgate.net/post/Any_advice_on_how_to_get_rid_of_wrinkles_in_tissue_following_microtome_paraffin_sectioning
https://www.leica-microsystems.com/science-lab/life-science/high-quality-sectioning-in-ultramicrotomy/
https://www.leica-microsystems.com/science-lab/life-science/high-quality-sectioning-in-ultramicrotomy/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1406771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Support Center: Sectioning Brittle Quetol 651
Blocks]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1406771/docs#technical-support-center-sectioning-
brittle-quetol-651-blocks]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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